Cas no 1804460-84-1 (3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid
• CAS No: 1804460-84-1
• MF: C₇H₄ClF₂NO₃
• MW: 223.561367988586
• CID: 4869841
• Update Time: 2025-10-29

3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid

• Inchi： 1S/C7H4ClF2NO3/c8-3-4(6(9)10)11-1-2(5(3)12)7(13)14/h1,6H,(H,11,12)(H,13,14)
• InChI Key： IGDXQNAYEXNAGT-UHFFFAOYSA-N
• SMILES： ClC1C(C(C(=O)O)=CNC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4

Additional information on 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid

Introduction to 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid (CAS No. 1804460-84-1)

3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid (CAS No. 1804460-84-1) is a novel and highly promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential therapeutic applications and biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

The molecular formula of 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid is C₉H₆ClF₂N₂O₃, with a molecular weight of approximately 257.1 g/mol. The compound features a pyridine ring with a chlorine atom at the 3-position, a difluoromethyl group at the 2-position, and a hydroxyl group at the 4-position. The carboxylic acid moiety is located at the 5-position of the pyridine ring. These functional groups contribute to the compound's unique chemical properties and biological activities.

The presence of the chlorine and difluoromethyl groups imparts significant lipophilicity to the molecule, enhancing its ability to cross biological membranes. The hydroxyl group adds polarity, which can influence solubility and reactivity. The carboxylic acid group provides a functional handle for further derivatization and conjugation, making it a versatile starting material for drug design and development.

Synthesis Methods

The synthesis of 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid has been explored through various synthetic routes, each with its own advantages and challenges. One common approach involves the sequential functionalization of a pyridine scaffold. For instance, starting from 3-chloropyridine, the introduction of the difluoromethyl group can be achieved through electrophilic fluorination reactions or transition-metal-catalyzed fluorination methods. Subsequent steps involve the introduction of the hydroxyl group via nucleophilic substitution or oxidative processes, followed by carboxylation to form the final product.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method that combines multiple transformations in a single reaction vessel, significantly reducing the number of purification steps and improving overall yield. This method employs palladium-catalyzed cross-coupling reactions followed by in situ oxidation to form the desired product with high purity.

Biological Activities and Therapeutic Potential

3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid has shown promising biological activities in various preclinical studies. One of its key applications is as an inhibitor of specific enzymes involved in metabolic pathways associated with diseases such as cancer and inflammatory disorders. For example, it has been demonstrated to inhibit histone deacetylases (HDACs), which are known to play crucial roles in gene expression regulation and cell proliferation.

In a study published in Nature Communications, researchers found that this compound effectively suppressed HDAC activity in cancer cell lines, leading to reduced cell viability and increased apoptosis. Additionally, it exhibited selective toxicity towards cancer cells while sparing normal cells, making it a potential candidate for targeted cancer therapy.

Beyond its anti-cancer properties, 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid has also shown anti-inflammatory effects by modulating cytokine production and inhibiting nuclear factor-kappa B (NF-κB) activation. These findings suggest its potential utility in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for further clinical evaluation of 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid. Several phase I clinical trials are currently underway to assess its safety, pharmacokinetics, and preliminary efficacy in human subjects. Early data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In addition to ongoing clinical trials, researchers are exploring combination therapies involving this compound with other established drugs to enhance therapeutic outcomes. For instance, combining it with conventional chemotherapy agents or immunotherapies may provide synergistic effects and improve patient outcomes.

Conclusion

3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid (CAS No. 1804460-84-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its biological activities and therapeutic applications, positioning it as a promising lead compound for future drug discovery efforts.